(S)-3-Amino-2,2-dimethyl-4-oxoazetidin-1-yl hydrogen sulfate

• IUPAC Name: (3-amino-2,2-dimethyl-4-oxoazetidin-1-yl) hydrogen sulfate
• InChI: InChI=1S/C5H10N2O5S/c1-5(2)3(6)4(8)7(5)12-13(9,10)11/h3H,6H2,1-2H3,(H,9,10,11)
• InChI Key: CDGJTKZKKHLQQN-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C(=O)N1OS(=O)(=O)O)N)C
• Molecular Formula: C5H10N2O5S
• Molecular Weight: 210.21 g/mol

Description

Hydrogen sulfate, also known as bisulfate, is an anion with the chemical formula HSO4–. It forms sulfuric acid when exposed to water. It consists of a sulfur atom in the center surrounded by four oxygen atoms forming a tetrahedral arrangement. The structure is similar to that of methane.

Molecular Structure Analysis

The molecular structure of hydrogen sulfate consists of a sulfur atom in the center surrounded by four oxygen atoms in a tetrahedral arrangement.

Chemical Reactions Analysis

Hydrogen sulfate is highly reactive with distilled water, forming sulfate and hydronium ions. It can also react with nitrate ions, forming sulfate ions and nitrous acid.

Physical And Chemical Properties Analysis

Hydrogen sulfate has a molar mass of 97.064 g/mol and a density of 1826.7 kg/m³. It is odorless and appears as a white powder. It is soluble in acetone and ethanol. The melting point of hydrogen sulfate is 59 °C.

Mechanism of Action

The mechanism of action of hydrogen sulfate is primarily due to its acidity. It can be classified as a weak acid. Part of the reason for its acidity is due to its electronegative oxygen isolating electron density away from the oxygen-bonded hydrogen atom.

Safety and Hazards

Hydrogen sulfate is considered hazardous. It can cause serious eye damage. Workers are primarily exposed to hydrogen sulfate by breathing it. Exposure to very high concentrations can quickly lead to death.